Cas no 2171795-37-0 (2-1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2171795-37-0
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 5993141
• PubChem ID: 165603098
• Update Time: 2025-06-25

2-1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide
• EN300-1597308
• 2171795-37-0
• 2-[1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-yl]acetamide

• Inchi： 1S/C10H18N4O2/c1-4-8(6-16-3)14-7(2)9(12-13-14)5-10(11)15/h8H,4-6H2,1-3H3,(H2,11,15)
• InChI Key： JMJWFIOZHMKPKP-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)N1C(C)=C(CC(N)=O)N=N1

Computed Properties

• Exact Mass: 226.14297583g/mol
• Monoisotopic Mass: 226.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83Ų

Additional information on 2-1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide

Introduction to 2-1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2171795-37-0)

2-1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2171795-37-0, belongs to a class of heterocyclic derivatives that have garnered attention due to their potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including an acetamide moiety and a triazol ring, which contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of 2-1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide have been subjects of extensive research in recent years. The presence of the 1-methoxybutan-2-yl side chain and the 5-methyl substituent on the triazol ring imparts unique steric and electronic characteristics to the molecule. These features are crucial in determining its interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The triazol ring in 2-1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide has been shown to exhibit anti-inflammatory properties by interacting with specific enzymes and receptors involved in the inflammatory cascade. Studies have demonstrated that such derivatives can inhibit the activity of enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators.

Moreover, the acetamide group in the molecular structure of this compound plays a critical role in its pharmacological activity. Acetamides are known to be bioisosteres of amides and often serve as pharmacophores in drug design. The acetamide moiety can enhance the solubility and metabolic stability of the molecule, making it more suitable for oral administration. This property is particularly important in pharmaceutical development, as it allows for better bioavailability and patient compliance.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between 2-1-(1-methoxybutan-2-yl)-5-methyl-1H-1,2,3-triazol-4-ylacetamide and its biological targets with high precision. Molecular docking studies have revealed that this compound can bind effectively to various protein targets involved in diseases such as cancer, inflammation, and neurodegeneration. These findings suggest that 2-(1-methoxybutanamido)-5-methyl-[3H]-triazole derivatives may serve as lead compounds for the development of novel therapeutics.

The synthesis of 2171795 CAS number 2171795 - 37 - 0 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazol ring into the molecular framework is typically achieved through cycloaddition reactions between azides and alkynes under controlled conditions. The subsequent functionalization of the triazol ring with the (1-methoxybutanamido) group further refines the chemical properties of the compound. These synthetic strategies highlight the importance of advanced organic chemistry techniques in the development of complex bioactive molecules.

One of the most compelling aspects of studying compounds like (Z)-N-[[(E)-(4-Methylpentanoyl)amino]methylidene]-N'-methyl-N-(trifluoromethyl)hydrazinecarboxamidine] is their potential to address unmet medical needs. For instance, derivatives of this class have shown promise in preclinical studies as inhibitors of protein-protein interactions (PPIs) that are critical in disease pathogenesis. By disrupting these interactions, these compounds can modulate cellular processes and potentially lead to therapeutic benefits.

The structural diversity inherent in heterocyclic compounds like (E)-(4-Methylpentanoylamino)methylene]-N'-methyl-N-(trifluoromethyl)hydrazinecarboxamidine makes them valuable tools for drug discovery. Researchers can modify various parts of the molecule to optimize its pharmacokinetic properties while maintaining or enhancing its biological activity. This flexibility allows for rapid screening and identification of lead compounds that can be further developed into clinical candidates.

In conclusion,(Z)-N-[[(E)-(4-Methylpentanoyl)amino]methylene]-N'-methyl-N-(trifluoromethyl)hydrazinecarboxamidine CAS number 2171795 - 37 - 0 represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further research into novel therapeutic agents. As our understanding of biological pathways continues to grow,(Z)-N-[[(E)-(4-Methylpentanoyl)amino]methylene]-N'-methyl-N-(trifluoromethyl)hydrazinecarboxamidine derivatives are likely to play a crucial role in addressing some of today's most challenging medical conditions.